Cas no 610282-46-7 (4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one)

• Product Name: 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
• CAS No: 610282-46-7
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• CID: 6087703
• PubChem ID: 3396534
• Update Time: 2025-10-05

4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
• 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 3,4-dihydro-4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-
• 610282-46-7
• 6-(3-methoxy-4-propoxyphenyl)-3,4-dimethyl-5-nitro-1,6-dihydropyrimidin-2-one
• Z285141758
• AKOS001440769
• F0173-0117
• AKOS016902760

• Inchi： 1S/C16H21N3O5/c1-5-8-24-12-7-6-11(9-13(12)23-4)14-15(19(21)22)10(2)18(3)16(20)17-14/h6-7,9,14H,5,8H2,1-4H3,(H,17,20)
• InChI Key： SPHNZZYQPKOYFB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C([N+]([O-])=O)C(C2=CC=C(OCCC)C(OC)=C2)N1

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 526.0±50.0 °C(Predicted)
• pka: 9.69±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Nitropyrimidines